4-cyclopentyl-3-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-2-piperazinone

• IUPAC Name: 4-cyclopentyl-3-[2-oxo-2-(4-pyrazin-2-ylpiperazin-1-yl)ethyl]piperazin-2-one
• InChI: InChI=1S/C19H28N6O2/c26-18(24-11-9-23(10-12-24)17-14-20-5-6-21-17)13-16-19(27)22-7-8-25(16)15-3-1-2-4-15/h5-6,14-16H,1-4,7-13H2,(H,22,27)
• InChI Key: WLJBGLOCENJHSG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCNC(=O)C2CC(=O)N3CCN(CC3)C4=NC=CN=C4
• Molecular Formula: C19H28N6O2
• Molecular Weight: 372.5 g/mol

Description

4-cyclopentyl-3-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-2-piperazinone is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. This compound has been synthesized through various methods and has been studied extensively for its mechanism of action and potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of 4-cyclopentyl-3-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-2-piperazinone is not fully understood. However, it has been suggested that it acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor partial agonist. This dual action is thought to contribute to its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase levels of dopamine and serotonin in the brain, which may contribute to its antidepressant effects. It has also been found to decrease levels of glutamate, which is thought to contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-cyclopentyl-3-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-2-piperazinone in lab experiments is its well-established pharmacological profile. It has been extensively studied and its mechanism of action is well understood. However, one limitation is that it may not be suitable for all types of experiments due to its specific biochemical and physiological effects.

Future Directions

There are several future directions for research on 4-cyclopentyl-3-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-2-piperazinone. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use as an antidepressant or anxiolytic agent. Further research is needed to fully understand its mechanism of action and potential applications in the field of medicine.

Synthesis Methods

The synthesis of 4-cyclopentyl-3-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-2-piperazinone involves the reaction of 4-cyclopentyl-1,2-diamine with 2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl chloride in the presence of a suitable solvent such as methanol or ethanol. The reaction is carried out under reflux conditions for several hours to obtain the desired product.

Scientific Research Applications

4-cyclopentyl-3-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-2-piperazinone has been extensively studied for its potential applications in the field of medicine. It has been found to have various biological activities such as antipsychotic, anxiolytic, and antidepressant effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.